molecular formula C16H13NO4 B8706746 4-[2-(2-Oxo-1,3-benzoxazol-3(2H)-yl)ethoxy]benzaldehyde CAS No. 142649-91-0

4-[2-(2-Oxo-1,3-benzoxazol-3(2H)-yl)ethoxy]benzaldehyde

Cat. No.: B8706746
CAS No.: 142649-91-0
M. Wt: 283.28 g/mol
InChI Key: KJEZFSSXQNYARA-UHFFFAOYSA-N
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Description

4-[2-(2-Oxo-1,3-benzoxazol-3(2H)-yl)ethoxy]benzaldehyde is a useful research compound. Its molecular formula is C16H13NO4 and its molecular weight is 283.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

142649-91-0

Molecular Formula

C16H13NO4

Molecular Weight

283.28 g/mol

IUPAC Name

4-[2-(2-oxo-1,3-benzoxazol-3-yl)ethoxy]benzaldehyde

InChI

InChI=1S/C16H13NO4/c18-11-12-5-7-13(8-6-12)20-10-9-17-14-3-1-2-4-15(14)21-16(17)19/h1-8,11H,9-10H2

InChI Key

KJEZFSSXQNYARA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)N(C(=O)O2)CCOC3=CC=C(C=C3)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve benzoxazolinone (0.024 mol) in dimethylformamide and add potassium carbonate (0.047 mol). Heat at reflux for 20 minutes and then add the compound obtained in Step A (0.021 mol). Stir magnetically at reflux for 80 minutes. Hydrolyse the reaction mixture in 150 ml of water, suction-filter off the resulting precipitate and recrystallise it from a 5/5 cyclohexane/toluene mixture.
Quantity
0.024 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0.047 mol
Type
reactant
Reaction Step Two
Quantity
0.021 mol
Type
reactant
Reaction Step Three

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